Cas no 17449-15-9 (2-Octenal, 4-hydroxy-)

• Product Name: 2-Octenal, 4-hydroxy-
• CAS No: 17449-15-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 224936
• PubChem ID: 5283334
• Update Time: 2025-04-19

2-Octenal, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Octenal, 4-hydroxy-
• 4-hydroxy-2-octenal
• 4-hydroxyoct-2-enal
• (2E)-4-hydroxyoct-2-enal
• 4-Hydroxyoctenal
• (E)-4-hydroxyoct-2-enal
• (E)-isomer of 4-hydroxy-2-octenal
• 55-88-9
• CHEBI:180298
• LMFA06000039
• (E)-4-Hydroxy-2-octenal
• 73529-62-1
• 2-Octenal, 4-hydroxy-, (E)-
• Octenal, 4-hydroxy-
• 17449-15-9
• SCHEMBL4944801
• DTXSID601018931

• Inchi： 1S/C8H14O2/c1-2-3-5-8(10)6-4-7-9/h4,6-8,10H,2-3,5H2,1H3/b6-4+
• InChI Key： PYWFGGNTBVBZAT-GQCTYLIASA-N
• SMILES： OC(/C=C/C=O)CCCC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0.951
• Boiling Point: 259.4°Cat760mmHg
• Flash Point: 107.5°C
• Refractive Index: 1.459
• PSA: 37.3